
(S)-Boc-Nipecotic Acid: A Comprehensive
Technical Guide for Chiral Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-Boc-nipecotic acid

Cat. No.: B2967671 Get Quote

(S)-1-Boc-piperidine-3-carboxylic acid, commonly known as (S)-Boc-nipecotic acid, is a

pivotal chiral building block in modern organic synthesis and medicinal chemistry. Its rigid

piperidine scaffold, combined with the stereodefined carboxylic acid functionality and the

versatile Boc protecting group, makes it an invaluable intermediate for the synthesis of a wide

array of complex, biologically active molecules. This guide provides an in-depth overview of its

properties, synthesis, and applications for researchers, scientists, and professionals in drug

development.

Physicochemical and Spectroscopic Data
(S)-Boc-nipecotic acid is a white to off-white solid at room temperature.[1][2] Its key

properties are summarized below, providing essential data for reaction planning and

characterization.
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Property Value Reference(s)

Molecular Formula C₁₁H₁₉NO₄ [1][3]

Molecular Weight 229.27 g/mol [3][4]

CAS Number 88495-54-9 [1][3]

Melting Point 165-169 °C[3], 159-162 °C[1] [1][3]

Appearance
Solid[3], White to off-white

powder[1][2]
[1][2][3]

Optical Rotation
[α]²²/D +57° (c = 1 in

chloroform)
[3]

pKa 4.49 ± 0.20 (Predicted) [1]

Boiling Point 353.2 ± 35.0 °C (Predicted) [1]

Density 1.164 ± 0.06 g/cm³ (Predicted) [1]

InChI Key
NXILIHONWRXHFA-

QMMMGPOBSA-N
[1][3]

SMILES String
CC(C)(C)OC(=O)N1CCC--

INVALID-LINK--C(O)=O
[3]

¹H NMR (400 MHz, DMSO-d₆)

δ 1.38 (s, 9H), 1.47 (m, 1H),

1.59 (dt, J = 3.8 Hz, 1H), 1.87

(m, 1H), 2.28 (m, 1H), 2.77-

2.84 (dt, J = 2.5, 3.0 Hz, 1H),

3.0 (brs, 1H), 3.67 (d, J = 11.0

Hz, 1H), 3.87 (brs, 1H), 12.2

(s, 1H)

[1]

Synthesis of (S)-Boc-Nipecotic Acid
The most common and straightforward synthesis involves the protection of the nitrogen atom of

the corresponding unprotected amino acid, piperidine-3-carboxylic acid, using di-tert-butyl

dicarbonate (Boc₂O). The chirality is typically introduced via resolution of the racemic nipecotic

acid or by starting from a chiral precursor.
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The synthesis follows a standard N-protection protocol for amino acids.
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Starting Materials

Reaction & Workup

Piperidine-3-carboxylic acid

1. Dissolve starting material in t-BuOH and NaOH(aq) at 0 °C

Di-tert-butyl dicarbonate (Boc₂O)

2. Add Boc₂O and stir at room temperature for 12h

tert-Butanol & Water 1N NaOH

3. Concentrate under reduced pressure

4. Neutralize with 1N HCl

5. Filter and dry the precipitate

(S)-Boc-Nipecotic Acid
(White Solid)
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Key Derivatives & Intermediates

Therapeutic Targets & Drug Classes

(S)-Boc-Nipecotic Acid GABA Analogues

Deprotection &
Coupling

Chiral Amines
(e.g., (S)-3-amino-1-Boc-piperidine)

Curtius Rearrangement or
Amide Coupling/Reduction

Substituted Nipecotic EstersEsterification

GABA Uptake Inhibitors
(Anticonvulsants, Anxiolytics)

DPP-IV Inhibitors
(Antidiabetic Agents)

BTK Inhibitors
(Anticancer Agents)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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